Cas no 2229195-46-2 (3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole)

• Product Name: 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole
• CAS No: 2229195-46-2
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 6051041
• PubChem ID: 165712848
• Update Time: 2025-06-08

3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole
• 2229195-46-2
• EN300-1921579

• Inchi： 1S/C10H12BrN3/c1-14-8-5-3-2-4-7(8)10(11)9(14)6-13-12/h2-5,13H,6,12H2,1H3
• InChI Key： FTDNDEGKSKZYBE-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1CNN

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43Ų

Additional information on 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole

Exploring the Properties and Applications of 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole (CAS No. 2229195-46-2)

3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole (CAS No. 2229195-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative features a unique molecular structure, combining a brominated indole core with a hydrazinylmethyl substituent. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of indole motifs in bioactive compounds.

The compound's CAS No. 2229195-46-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its hydrazinylmethyl group offers reactive sites for further derivatization, enabling the creation of libraries for high-throughput screening. In recent years, the demand for such tailored intermediates has surged, driven by advancements in combinatorial chemistry and fragment-based drug design. This aligns with the growing trend of AI-assisted molecular discovery, where researchers leverage computational tools to identify novel scaffolds.

From a synthetic chemistry perspective, 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole presents interesting challenges and opportunities. The bromine atom at the 3-position allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Meanwhile, the hydrazinylmethyl moiety can participate in condensation reactions to form hydrazones or other nitrogen-containing heterocycles. These transformations are frequently searched in academic and industrial settings, reflecting the compound's utility in structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize and functionalize compounds like 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole. Topics such as catalyst efficiency and solvent-free reactions are trending in scientific literature, as the industry seeks to minimize environmental impact. This compound's stability under various conditions also makes it a candidate for flow chemistry applications, another hot topic in process optimization.

Analytical characterization of CAS No. 2229195-46-2 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods frequently queried by quality control specialists. The compound's spectral data are valuable for benchmarking in synthetic projects, particularly when creating analogs for biological testing. Its 1-methyl-1H-indole core is structurally related to many natural products, fueling interest in its potential bioisosteric replacements in drug design.

Beyond pharmaceuticals, 3-bromo-2-(hydrazinylmethyl)-1-methyl-1H-indole has potential applications in material science, particularly in designing organic semiconductors or photoactive materials. The indole scaffold's electron-rich nature and the bromine atom's ability to participate in polymerization reactions open avenues for creating novel functional materials. This interdisciplinary relevance addresses another common search trend: multipurpose chemical building blocks.

As research continues, CAS No. 2229195-46-2 remains a compound of interest for both academic and industrial chemists. Its balanced reactivity profile and structural features position it well for future innovations in small molecule therapeutics and advanced materials. With the increasing integration of machine learning in chemical synthesis, compounds like this will likely play pivotal roles in accelerating discovery pipelines while addressing contemporary challenges in sustainable chemistry.